Cas no 2228436-84-6 (3-{3-(pentafluoroethyl)phenylmethyl}azetidine)

• Product Name: 3-{3-(pentafluoroethyl)phenylmethyl}azetidine
• CAS No: 2228436-84-6
• MF: C₁₂H₁₂F₅N
• MW: 265.222400665283
• CID: 6304215
• PubChem ID: 165649090
• Update Time: 2025-05-23

3-{3-(pentafluoroethyl)phenylmethyl}azetidine Chemical and Physical Properties

Names and Identifiers

• 3-{3-(pentafluoroethyl)phenylmethyl}azetidine
• 2228436-84-6
• EN300-1972620
• 3-{[3-(pentafluoroethyl)phenyl]methyl}azetidine

• Inchi： 1S/C12H12F5N/c13-11(14,12(15,16)17)10-3-1-2-8(5-10)4-9-6-18-7-9/h1-3,5,9,18H,4,6-7H2
• InChI Key： RLEUICVUTXHGKJ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C1=CC=CC(=C1)CC1CNC1)F

Computed Properties

• Exact Mass: 265.08899020g/mol
• Monoisotopic Mass: 265.08899020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Additional information on 3-{3-(pentafluoroethyl)phenylmethyl}azetidine

Introduction to 3-{3-(pentafluoroethyl)phenylmethyl}azetidine (CAS No: 2228436-84-6)

3-{3-(pentafluoroethyl)phenylmethyl}azetidine, identified by its Chemical Abstracts Service Number (CAS No) 2228436-84-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure characterized by a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a pentafluoroethyl group and a phenylmethyl (benzyl) substituent introduces unique electronic and steric properties, making it a promising candidate for various biochemical applications.

The structural features of 3-{3-(pentafluoroethyl)phenylmethyl}azetidine contribute to its potential utility in drug discovery and development. The pentafluoroethyl moiety, with its electron-withdrawing fluorine atoms, can enhance the lipophilicity and metabolic stability of the molecule, which are critical factors in pharmacokinetics. Additionally, the phenylmethyl group provides a rigid aromatic backbone that can interact favorably with biological targets. These characteristics make this compound an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in azetidine derivatives due to their ability to mimic natural amino acid structures while offering enhanced binding affinity and selectivity. Studies have demonstrated that azetidine-based compounds can exhibit potent activity against various enzymes and receptors involved in metabolic disorders, infectious diseases, and cancer. The incorporation of the pentafluoroethyl group into the azetidine core further modulates the pharmacological properties, potentially improving drug efficacy and reducing side effects.

One of the most compelling aspects of 3-{3-(pentafluoroethyl)phenylmethyl}azetidine is its potential application in targeting protein-protein interactions (PPIs), which are critical in many biological pathways but often pose significant challenges for drug development. The unique combination of electronic and steric features in this compound allows it to disrupt or modulate PPIs effectively. Recent research has shown that azetidine derivatives can act as scaffolds for developing small-molecule inhibitors that bind to hydrophobic pockets within protein interfaces, thereby inhibiting or activating specific biological processes.

The synthesis of 3-{3-(pentafluoroethyl)phenylmethyl}azetidine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the pentafluoroethyl group necessitates careful handling due to its high reactivity, while the formation of the azetidine ring requires specialized catalytic systems. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, facilitating further exploration of its biological activities.

Evaluation of the pharmacological profile of 3-{3-(pentafluoroethyl)phenylmethyl}azetidine has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes with high selectivity, suggesting potential therapeutic applications in areas such as inflammation and pain management. Additionally, animal models have shown that this compound can modulate metabolic pathways associated with obesity and type 2 diabetes. These findings underscore the importance of further investigating this molecule for developing novel treatments.

The chemical properties of 3-{3-(pentafluoroethyl)phenylmethyl}azetidine, particularly its solubility and stability under various conditions, make it a versatile tool for pharmaceutical research. Its compatibility with different solvents and its resistance to degradation under physiological conditions enhance its suitability for formulation into drug products. Furthermore, the presence of fluorine atoms can be exploited for positron emission tomography (PET) imaging applications, allowing researchers to visualize biological processes at the molecular level.

The future prospects for 3-{3-(pentafluoroethyl)phenylmethyl}azetidine are vast, with ongoing research focusing on optimizing its pharmacological properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinical candidates. As our understanding of disease mechanisms continues to evolve, compounds like 3-{3-(pentafluoroethyl)phenylmethyl}azetidine will play an increasingly important role in addressing unmet medical needs.